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Compound of Interest

Compound Name: 2,2'-Dichlorobenzil

Cat. No.: B181699

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive initial characterization of 2,2'-Dichlorobenzil, a
halogenated aromatic diketone. The document details its synthesis, physicochemical
properties, and spectroscopic data. Furthermore, it presents findings on its antimicrobial activity
against various bacterial strains. This guide is intended to serve as a foundational resource for
researchers and professionals engaged in the fields of medicinal chemistry, drug development,
and materials science, providing essential data and experimental protocols to facilitate further
investigation and application of this compound.

Physicochemical Properties

2,2'-Dichlorobenazil is a solid organic compound with the molecular formula C1aHsCIl20:. Its
key physicochemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C14HsCl202 --INVALID-LINK--
Molecular Weight 279.12 g/mol --INVALID-LINK--
CAS Number 21854-95-5 --INVALID-LINK--
Appearance Solid Sigma-Aldrich
Melting Point 132-136 °C Sigma-Aldrich[1]
IUPAC Name 1,2-bis(2-chlorophenyl)ethane-
1,2-dione
Synthesis

The synthesis of 2,2'-Dichlorobenzil is achieved through a two-step process commencing with
the benzoin condensation of 2-chlorobenzaldehyde to form 2,2'-dichlorobenzoin, which is

subsequently oxidized to yield the final product.[2]

Synthesis Workflow

Step 1: Benzoin Condensation Step 2: Oxidation

2-Chlorobenzaldehyde (2 eq.) |—Reaction Naow'i’:":';ﬁ[;'ﬂcl\'mer 2,2-Dichlorobenzoin Eonc N“’ﬁ :a‘i'd (ieR) 2,2-Dichlorobenzil

Click to download full resolution via product page

Synthesis of 2,2'-Dichlorobenzil.

Experimental Protocol

Step 1: Synthesis of 2,2'-Dichlorobenzoin
 In a round-bottom flask, dissolve 0.80 g of thiamine hydrochloride in 2.5 mL of water.

e Add 7.5 mL of 95% ethanol and cool the solution in an ice bath.
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 In a separate flask, cool 1.5 mL of 5M NaOH in an ice bath.

e Slowly add the cooled NaOH solution to the thiamine solution with swirling while keeping the
temperature low.

 To this yellow solution, add 5.0 mL of 2-chlorobenzaldehyde.
o Seal the flask and allow the reaction to proceed at room temperature for at least 24 hours.

o Collect the resulting crystalline product by vacuum filtration, wash with a cold 2:1 mixture of
water and 95% ethanol, and air dry.

o Recrystallize the crude product from hot 95% ethanol to obtain pure 2,2'-dichlorobenzoin.
Step 2: Synthesis of 2,2'-Dichlorobenzil[2]

e In a fume hood, place 2.0 g of 2,2'-dichlorobenzoin in a round-bottom flask.

o Carefully add 7 mL of concentrated nitric acid.

o Heat the mixture gently on a steam bath for approximately 30 minutes, or until the evolution
of brown-red nitrogen oxide gases ceases.

o Pour the hot reaction mixture into a beaker containing cold water to precipitate the product.

e Collect the solid product by vacuum filtration and wash thoroughly with cold water to remove
any residual acid.

e Recrystallize the crude 2,2'-Dichlorobenzil from 95% ethanol to yield a purified product.

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy

Experimental NMR data for 2,2'-Dichlorobenzil is not readily available in the literature. The
following are predicted *H and 3C NMR spectra.

Predicted *H NMR Spectrum (500 MHz, CDCI5)
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Chemical Shift

Multiplicity Integration Assignment
(ppm)

~7.4-7.6 Multiplet 8H Aromatic Protons

Predicted 3C NMR Spectrum (125 MHz, CDCIs)

Chemical Shift (ppm) Assighment
~192 C=0

~135 C-Cl

~133 Aromatic CH
~131 Aromatic CH
~130 Aromatic C
~127 Aromatic CH

Infrared (IR) Spectroscopy

The IR spectrum of 2,2'-Dichlorobenzil is characterized by a strong absorption band
corresponding to the carbonyl stretching vibration.

Wavenumber (cm~?) Intensity Assignment

~1670 Strong C=0 Stretch (Diketone)
~1580, 1470, 1430 Medium-Weak C=C Stretch (Aromatic)
~760 Strong C-CI Stretch

Data sourced from NIST WebBook.

Mass Spectrometry (MS)

The electron ionization mass spectrum of 2,2'-Dichlorobenzil shows a prominent molecular
ion peak and characteristic fragmentation patterns.
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miz Relative Intensity Assighment

[M]*, Molecular ion with

278, 280, 282 High o
chlorine isotopes
) [C7H4CIO]*, 2-chlorobenzoyl
139, 141 High )
cation
111 Medium [CeH4CI]*
75 Medium [CeH3]*

Data sourced from NIST WebBook.

Antimicrobial Activity

2,2'-Dichlorobenzil has been reported to exhibit antimicrobial activity against a range of Gram-
positive and Gram-negative bacteria.[2]

Antimicrobial Susceptibility Testing

The antimicrobial activity was evaluated using the disc diffusion method.
Experimental Protocol: Disc Diffusion Assay

o Preparation of Inoculum: Prepare a bacterial suspension of the test organism in sterile
saline, adjusted to a 0.5 McFarland turbidity standard.

 Inoculation of Agar Plates: Uniformly swab the surface of Mueller-Hinton agar plates with the
prepared bacterial inoculum to create a lawn.

o Application of Discs: Aseptically place paper discs (6 mm diameter) impregnated with a
known concentration of 2,2'-Dichlorobenzil onto the surface of the inoculated agar plates.

 Incubation: Incubate the plates at 37°C for 18-24 hours.

o Measurement of Inhibition Zones: After incubation, measure the diameter of the zone of
complete inhibition around each disc in millimeters.
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Antimicrobial Activity Data

The following table summarizes the reported zones of inhibition for 2,2'-Dichlorobenzil against

various bacterial strains.

Zone of Inhibition (mm) at

Bacterial Strain Gram Stain

100 pg/mL
Bacillus subtilis Positive 12
Staphylococcus aureus Positive 11
Staphylococcus epidermidis Positive 9
Escherichia coli Negative 10
Klebsiella pneumoniae Negative 9

Data adapted from Nithya et al. (2015).[2]

Antimicrobial Testing Workflow

© 2025 BenchChem. All rights reserved. 6/9

Tech Support


https://www.benchchem.com/product/b181699?utm_src=pdf-body
https://www.reddit.com/r/chemistry/comments/17mxmld/how_reliable_actually_is_the_nmr_prediction/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare Bacterial Suspension
(0.5 McFarland)

Inoculate Mueller-Hinton
Agar Plate

:

Apply Discs with
2,2'-Dichlorobenzil

:

Incubate at 37°C
for 18-24 hours

:

Measure Zone of Inhibition

Antimicrobial Activity
Determined

Click to download full resolution via product page
Disc Diffusion Assay Workflow.

Potential for Further Research

The initial characterization of 2,2'-Dichlorobenzil reveals a compound with demonstrable
antimicrobial properties. Further research is warranted in several areas:

» Cytotoxicity Studies: Evaluation of the cytotoxic effects of 2,2'-Dichlorobenzil on various
mammalian cell lines to determine its therapeutic index.

o Mechanism of Action Studies: Investigation into the specific biochemical pathways and
molecular targets through which 2,2'-Dichlorobenzil exerts its antimicrobial effects.
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e Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogs of 2,2'-
Dichlorobenzil to explore the impact of different substituents on its biological activity.

o Formulation Development: Exploration of suitable formulations to enhance the delivery and
efficacy of 2,2'-Dichlorobenzil for potential therapeutic applications.

Conclusion

This technical guide provides a foundational overview of the initial characterization of 2,2'-
Dichlorobenzil. The presented data on its synthesis, physicochemical properties,
spectroscopic profile, and antimicrobial activity offer a valuable starting point for further
investigation. The compound's activity against both Gram-positive and Gram-negative bacteria
suggests its potential as a lead compound in the development of new antimicrobial agents. The
detailed experimental protocols included herein are intended to facilitate the reproducibility and
extension of these initial findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b181699?utm_src=pdf-body
https://www.benchchem.com/product/b181699?utm_src=pdf-body
https://www.benchchem.com/product/b181699?utm_src=pdf-body
https://www.benchchem.com/product/b181699?utm_src=pdf-body
https://www.benchchem.com/product/b181699?utm_src=pdf-body
https://www.benchchem.com/product/b181699?utm_src=pdf-custom-synthesis
https://m.youtube.com/watch?v=Rqcd3EerhCQ
https://www.reddit.com/r/chemistry/comments/17mxmld/how_reliable_actually_is_the_nmr_prediction/
https://www.benchchem.com/product/b181699#initial-characterization-of-2-2-dichlorobenzil
https://www.benchchem.com/product/b181699#initial-characterization-of-2-2-dichlorobenzil
https://www.benchchem.com/product/b181699#initial-characterization-of-2-2-dichlorobenzil
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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